Cas no 1068155-48-5 ((4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid)

• Product Name: (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid
• CAS No: 1068155-48-5
• MF: C₁₂H₁₁BO₃
• MW: 214.024943590164
• CID: 6792441
• PubChem ID: 129983978
• Update Time: 2026-03-12

(4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid
• 1068155-48-5
• MFCD22414826

• Inchi： 1S/C12H11BO3/c14-12-7-6-10(8-11(12)13(15)16)9-4-2-1-3-5-9/h1-8,14-16H
• InChI Key： RIPJFTPXSYSECG-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1B(O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 214.0801244g/mol
• Monoisotopic Mass: 214.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Additional information on (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid

Comprehensive Guide to (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid (CAS No. 1068155-48-5): Properties, Applications, and Market Insights

(4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid (CAS No. 1068155-48-5) is a specialized boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound, featuring a biphenyl backbone with a hydroxyl group and a boronic acid moiety, has gained significant attention due to its unique reactivity and versatility in Suzuki-Miyaura cross-coupling reactions. Researchers and industries value this compound for its role in constructing complex molecular architectures.

The molecular structure of (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid enables it to participate in various palladium-catalyzed reactions, making it indispensable in modern synthetic chemistry. Its electron-rich aromatic system and boron-based functionality allow for selective bond formations, particularly in the synthesis of biaryl compounds. Recent studies highlight its potential in developing OLED materials and pharmaceutical intermediates, aligning with the growing demand for advanced organic electronic devices and targeted drug discovery.

In pharmaceutical applications, (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid serves as a key building block for protease inhibitors and kinase-targeted therapies. The compound's ability to form stable boronate esters with diols enhances its utility in bioconjugation and drug delivery systems. With the rising focus on personalized medicine and small-molecule therapeutics, this boronic acid derivative has become increasingly relevant in medicinal chemistry research.

The material science sector utilizes (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid for developing self-healing polymers and stimuli-responsive materials. Its reversible bonding characteristics contribute to the design of dynamic covalent networks, addressing current challenges in sustainable material development. As industries seek eco-friendly alternatives to conventional plastics, this compound's role in creating recyclable thermosets has garnered considerable interest.

From a commercial perspective, the global market for (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid reflects the expanding applications in high-tech industries. Leading suppliers have reported increased demand, particularly from the Asia-Pacific region, where pharmaceutical and electronics manufacturing are rapidly growing. The compound's price trends and supply chain dynamics remain important considerations for research institutions and industrial users alike.

Quality control measures for (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid typically involve HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure high purity levels (>98%). Storage recommendations emphasize protection from moisture and maintenance at 2-8°C for long-term stability. These handling protocols are crucial for maintaining the compound's reactivity in sensitive synthetic applications.

Recent advancements in flow chemistry have improved the synthesis efficiency of (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid derivatives, reducing production costs and environmental impact. The development of continuous manufacturing processes aligns with the pharmaceutical industry's push toward green chemistry principles and process intensification strategies.

Looking ahead, research on (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid continues to explore novel applications in bioimaging probes and theragnostic agents. The compound's unique photophysical properties make it promising for fluorescence-based sensors, particularly in glucose detection systems. These emerging applications position this boronic acid derivative at the forefront of interdisciplinary research bridging chemistry, biology, and materials science.

For researchers working with (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid, understanding its structure-activity relationships and solvent effects on reactivity remains essential. The compound's performance in aqueous media and under mild reaction conditions offers distinct advantages for biocompatible synthesis approaches. These characteristics continue to drive innovation in catalyst design and reaction methodology development.

The scientific community maintains active interest in (4-Hydroxy-[1,1'-biphenyl]-3-yl)boronic acid through ongoing patent filings and publication trends. Analysis of research outputs indicates growing applications in cancer therapeutics and neurodegenerative disease research, reflecting broader healthcare priorities. This sustained attention ensures the compound's relevance in addressing contemporary global health challenges through innovative chemical solutions.